Cas no 2171604-34-3 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2-methyloxolan-3-yl)methylcarbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2-methyloxolan-3-yl)methylcarbamoyl}butanoic acid
• CAS No: 2171604-34-3
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6340979
• PubChem ID: 165744526
• Update Time: 2025-06-08

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2-methyloxolan-3-yl)methylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2-methyloxolan-3-yl)methylcarbamoyl}butanoic acid
• EN300-1479442
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(2-methyloxolan-3-yl)methyl]carbamoyl}butanoic acid
• 2171604-34-3

• Inchi： 1S/C26H30N2O6/c1-16-17(12-13-33-16)14-27-25(31)23(10-11-24(29)30)28-26(32)34-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,16-17,22-23H,10-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： VEDNQFFLIKOUSF-UHFFFAOYSA-N
• SMILES： O1CCC(CNC(C(CCC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1C

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2-methyloxolan-3-yl)methylcarbamoyl}butanoic acid

Comprehensive Analysis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2-methyloxolan-3-yl)methylcarbamoyl}butanoic acid (CAS No. 2171604-34-3)

In the rapidly evolving field of peptide synthesis and bioconjugation chemistry, the compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2-methyloxolan-3-yl)methylcarbamoyl}butanoic acid (CAS No. 2171604-34-3) has garnered significant attention. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique pivotal for developing therapeutic peptides and biomaterials. Its unique structural features, including the 2-methyloxolan-3-yl moiety, enhance solubility and stability, addressing common challenges in peptide drug development.

The growing demand for custom peptide synthesis and high-purity intermediates has driven research into optimizing compounds like CAS No. 2171604-34-3. Researchers frequently search for "Fmoc-amino acid applications" or "SPPS building blocks," reflecting its relevance in drug discovery. This compound’s carboxylic acid group enables efficient coupling reactions, while the Fmoc protecting group ensures selective deprotection—key for automated peptide synthesizers.

From an SEO perspective, trending queries such as "best Fmoc reagents for peptide synthesis" or "how to improve peptide yield" align with this compound’s utility. Its compatibility with green chemistry principles (e.g., reduced solvent use) further resonates with labs focusing on sustainable synthesis. Analytical techniques like HPLC and mass spectrometry confirm its purity, a critical factor for GMP-compliant production.

In cancer research and targeted drug delivery, derivatives of CAS No. 2171604-34-3 are explored for their ability to conjugate with nanocarriers. The 2-methyloxolan-3-yl segment may improve cell permeability, a hot topic in ADC (antibody-drug conjugate) development. Such applications underscore its versatility beyond traditional peptide chemistry.

For suppliers and manufacturers, highlighting batch-to-batch consistency and scalability of this compound is essential. Regulatory compliance (e.g., REACH, USP) and technical datasheets are frequently requested, emphasizing the need for transparent documentation. As AI-driven drug design gains traction, computational studies on its molecular interactions could further elevate its profile.

In summary, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(2-methyloxolan-3-yl)methylcarbamoyl}butanoic acid represents a critical tool in modern biopharmaceutical research. Its dual functionality—combining Fmoc protection with a hydrophilic side chain—makes it indispensable for innovators tackling next-generation therapeutics.